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Compound of Interest

Compound Name: Benzyl (6-bromohexyl)carbamate

Cat. No.: B038270 Get Quote

For laboratory professionals engaged in research and development, the responsible

management of chemical waste is paramount for ensuring both personal safety and

environmental protection. Benzyl (6-bromohexyl)carbamate, a halogenated organic

compound, requires specific disposal procedures due to its hazardous properties. This guide

provides a detailed, step-by-step protocol for its proper disposal, adhering to standard safety

practices.

Key Safety and Disposal Information
Proper handling and disposal of Benzyl (6-bromohexyl)carbamate are dictated by its

chemical characteristics and associated hazards. The following table summarizes essential

data for this compound.
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Parameter Information

Chemical Name Benzyl (6-bromohexyl)carbamate

CAS Number 116784-97-5

Hazard Classification
Skin Irritant (Category 2), Eye Irritant (Category

2)[1]

Hazard Statements
H315: Causes skin irritation.[1]H319: Causes

serious eye irritation.[1]

Primary Disposal Route

As a halogenated organic waste, it must be

segregated from non-halogenated waste

streams and disposed of through a licensed

hazardous waste disposal company.[2][3]

Halogenated organic wastes are typically

incinerated at high temperatures in regulated

facilities.[3]

Incompatible Wastes

Do not mix with non-halogenated organic waste,

strong acids, bases, heavy metals, or oxidizing

agents.[2][4][5] Mixing halogenated and non-

halogenated waste can significantly increase

disposal costs.[2][4]

Container Requirements

Use a designated, compatible, and clearly

labeled hazardous waste container.[2][6] These

are often green-labeled carboys for halogenated

organic wastes.[2][3] The container must have a

secure, tight-fitting lid and be kept closed except

when adding waste.[2][7] Metal containers are

generally not recommended as halogenated

compounds can degrade and corrode the metal.

[2][5]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of Benzyl (6-
bromohexyl)carbamate and associated contaminated materials.
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1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is

mandatory to wear appropriate PPE to prevent skin and eye contact.[6]

Gloves: Chemical-resistant gloves (e.g., nitrile).[6]

Eye Protection: Safety goggles or a face shield.[6]

Protective Clothing: A lab coat or other protective garments.[6]

2. Waste Segregation and Collection: Proper segregation of chemical waste is a critical step in

ensuring safe and compliant disposal.

Designated Waste Container: Collect waste Benzyl (6-bromohexyl)carbamate in a

designated hazardous waste container specifically for halogenated organic compounds.[2][3]

[7]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Benzyl (6-bromohexyl)carbamate".[2][6] The label should also indicate

the hazards (e.g., "Irritant").

Solid vs. Liquid Waste:

Solid Waste: If the compound is in solid form, transfer it carefully to the waste container,

avoiding dust generation.

Solutions: If the compound is in a solvent, the entire solution should be disposed of in the

halogenated waste container. Do not attempt to evaporate the solvent in a fume hood.

Contaminated Materials: Any materials that have come into contact with Benzyl (6-
bromohexyl)carbamate, such as weighing paper, contaminated gloves, and absorbent

pads from spills, must also be disposed of in the same designated hazardous waste

container.[6]

3. Spill Management: In the event of a spill, follow these procedures to minimize exposure and

ensure proper cleanup.

Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[2]
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Containment: Contain the spill using an inert absorbent material such as vermiculite, sand,

or commercial sorbent pads.[2][6]

Collection: Carefully collect the absorbed material and place it in a sealed, leak-proof

container.[2]

Labeling: Label the container as "Hazardous Waste" and specify the contents as "Spill

Debris" containing Benzyl (6-bromohexyl)carbamate.[2]

Decontamination: Clean the spill area with soap and water.[2]

4. Final Disposal: The final step involves arranging for the removal of the hazardous waste from

the laboratory.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste container.[6]

Record-Keeping: Follow all institutional procedures for waste manifests and record-keeping.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Benzyl
(6-bromohexyl)carbamate.
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Start: Benzyl (6-bromohexyl)carbamate
for Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Pure Compound or
Contaminated Solid

Solid

Solution in
Organic Solvent

Liquid

3. Place in Designated
Halogenated Waste Container

4. Ensure Container is Labeled:
'Hazardous Waste'

'Benzyl (6-bromohexyl)carbamate'
'Irritant'

5. Store Securely with Lid Closed

6. Arrange for Pickup
by EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Benzyl (6-bromohexyl)carbamate.
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Disclaimer: This guide is intended for informational purposes and should be used as a

supplement to, not a replacement for, the specific protocols and regulations provided by your

institution's Environmental Health and Safety (EHS) department. Always consult your local

regulations and institutional guidelines before handling and disposing of any hazardous

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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